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Compound of Interest

Compound Name: H-Ile-OMe.HCl

Cat. No.: B555016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

L-Isoleucine methyl ester hydrochloride (H-Ile-OMe.HCl), a pivotal amino acid derivative in

peptide synthesis and pharmaceutical research, requires precise handling and storage to

maintain its integrity and ensure experimental reproducibility. This technical guide provides a

comprehensive overview of the known stability and storage conditions for H-Ile-OMe.HCl,
drawing from available data and established principles of chemical stability. While specific,

long-term quantitative stability studies on this compound are not extensively published, this

guide synthesizes supplier recommendations, material safety data sheet (MSDS) information,

and general knowledge of amino acid ester stability to provide a robust framework for its use.

Physicochemical Properties
A foundational understanding of the physicochemical properties of H-Ile-OMe.HCl is essential

for its proper handling.
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Property Value Citations

CAS Number 18598-74-8 [1][2]

Molecular Formula C₇H₁₆ClNO₂ [1][2][3]

Molecular Weight 181.66 g/mol [1][4]

Appearance
White to off-white solid,

powder, or crystalline powder
[5][6][7][8]

Melting Point 96 - 100 °C [5][4][7][9]

Solubility Soluble in water and methanol [1][5][8][10]

Optical Rotation
[α]20/D +25.0° to +28.0° (c=2

in H₂O)
[4]

Stability Profile
H-Ile-OMe.HCl is generally considered stable under normal, controlled laboratory conditions.[3]

[7] However, its stability is significantly influenced by environmental factors, particularly

moisture, air, and temperature.

Key Stability Considerations:

Hygroscopicity: The compound is hygroscopic, meaning it readily absorbs moisture from the

atmosphere.[3][7][8][10] This can lead to hydrolysis of the methyl ester.

Air Sensitivity: Exposure to air should be minimized.

Incompatibilities: H-Ile-OMe.HCl is incompatible with strong oxidizing agents and strong

acids.[3][7]

Thermal Decomposition: When heated to decomposition, it can release hazardous

substances, including carbon monoxide (CO), carbon dioxide (CO₂), nitrogen oxides (NOx),

and hydrogen chloride (HCl) gas.[3][7]

Quantitative, long-term stability data and forced degradation studies specifically for H-Ile-
OMe.HCl are not readily available in published literature. Such studies would be necessary to
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definitively establish its degradation kinetics and profile under various stress conditions (e.g.,

acid, base, oxidation, light, and heat).

Recommended Storage Conditions
Due to the lack of a single, universally mandated storage temperature, a summary of supplier

recommendations is provided below. For critical applications, it is advisable to follow the

specific guidance provided by the supplier of your material.

Storage Temperature
Recommendations and
Conditions

Citations

-20°C

Recommended by some

suppliers for maximum

stability.

[1]

2°C to 8°C
A common recommendation

for refrigerated storage.
[11]

Room Temperature (<15°C to

25°C)

Some suppliers indicate

storage at room temperature is

acceptable, often with the

caveat that it should be in a

cool, dark, and dry place.

[10]

General Storage Guidelines:

Regardless of the specific temperature, the following conditions are crucial for maintaining the

quality of H-Ile-OMe.HCl:

Tightly Sealed Container: To prevent moisture and air exposure.[3][7][8]

Inert Atmosphere: Storage under an inert gas like nitrogen or argon is recommended to

protect against air sensitivity.[3][7]

Dry and Cool Place: To minimize the risk of hydrolysis and thermal degradation.[3][7][8]

Protect from Moisture: Explicit warnings to protect from moisture are consistently noted.[3][7]
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Potential Degradation Pathway
The most probable degradation pathway for H-Ile-OMe.HCl is the hydrolysis of the methyl ester

bond, particularly in the presence of moisture or under acidic or basic conditions. This reaction

would yield L-isoleucine and methanol.

H-Ile-OMe.HCl (L-Isoleucine methyl ester hydrochloride)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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